Cas no 2300379-16-0 ((9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate
• CAS No: 2300379-16-0
• MF: C₂₄H₂₆N₂O₂
• MW: 374.475446224213
• CID: 6219871
• PubChem ID: 165994138
• Update Time: 2025-06-09

(9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate
• EN300-37397298
• 2300379-16-0

• Inchi： 1S/C24H26N2O2/c1-4-24(2,3)26-15-13-25(14-16-26)23(27)28-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h1,5-12,22H,13-17H2,2-3H3
• InChI Key： PSROMZRUHSYVNQ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C#C)(C)C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 374.199428076g/mol
• Monoisotopic Mass: 374.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate (CAS No. 2300379-16-0)

The compound (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate, identified by its CAS number 2300379-16-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and development. The presence of both fluorene and piperazine moieties in its structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The fluorene moiety, known for its rigid aromatic structure, enhances the stability and solubility of the compound, while the piperazine ring contributes to its ability to interact with various enzymatic and receptor sites. The specific substitution pattern, particularly the 4-(2-methylbut-3-yn-2-yl)piperazine moiety, introduces unique electronic and steric properties that can be exploited to modulate biological activity.

Current research in pharmaceutical chemistry increasingly emphasizes the development of molecules with multifunctional properties. The compound (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate exemplifies this trend, as it combines several structural features that are known to enhance drug-like properties. For instance, the triple bond in the 2-methylbut-3-yn-2-yl group can serve as a handle for further chemical modifications, allowing for the synthesis of analogs with tailored biological activities.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are well-documented for their ability to interact with neurotransmitter receptors, making them candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The addition of the fluorene group may enhance binding affinity and selectivity, thereby improving therapeutic efficacy while minimizing side effects.

Additionally, the compound's structural features make it an attractive scaffold for developing novel anticancer agents. Recent studies have shown that fluorene-based molecules can exhibit significant cytotoxic effects against various cancer cell lines. The combination of fluorene and piperazine moieties in (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate could lead to the discovery of new chemotherapeutic agents with improved potency and reduced toxicity.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing promising results. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for further optimization. The presence of both hydrophobic and hydrophilic regions in its structure also suggests good solubility characteristics, which are crucial for oral bioavailability.

The synthesis of (9H-fluoren-9-yl)methyl 4-(2-methylbut-3-yn-2-yl)piperazine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including alkylation and cyclization reactions, which highlight the synthetic expertise required to produce such complex molecules. This process not only demonstrates the feasibility of obtaining this compound but also provides a framework for synthesizing related derivatives.

As research continues to evolve, the applications of this compound are likely to expand beyond traditional pharmaceutical uses. Its unique structural features make it a versatile tool for chemists and biologists alike, offering opportunities for innovation in multiple fields. Whether used as a lead compound for drug development or as a building block for more complex molecules, (9H-fluorenene}methyl 4-(2-methylbut-3-yn-2-yl)piperazine-1-carboxylate) is poised to make significant contributions to science and medicine.